1-(4-Methylquinazolin-2-yl)guanidine hydrochloride
1-(4-Methylquinazolin-2-yl)guanidine hydrochloride
GMQ hydrochloride is a potent and selective modulator of acid-sensing ion channel (ASIC). It activates ASIC3 channels under neutral pH and blocks acid-induced maximal peak current.
Brand Name:
Vulcanchem
CAS No.:
5361-15-9
VCID:
VC0529077
InChI:
InChI=1S/C10H11N5.ClH/c1-6-7-4-2-3-5-8(7)14-10(13-6)15-9(11)12;/h2-5H,1H3,(H4,11,12,13,14,15);1H
SMILES:
CC1=NC(=NC2=CC=CC=C12)N=C(N)N.Cl
Molecular Formula:
C10H12ClN5
Molecular Weight:
237.69 g/mol
1-(4-Methylquinazolin-2-yl)guanidine hydrochloride
CAS No.: 5361-15-9
Inhibitors
VCID: VC0529077
Molecular Formula: C10H12ClN5
Molecular Weight: 237.69 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 5361-15-9 |
|---|---|
| Product Name | 1-(4-Methylquinazolin-2-yl)guanidine hydrochloride |
| Molecular Formula | C10H12ClN5 |
| Molecular Weight | 237.69 g/mol |
| IUPAC Name | 2-(4-methylquinazolin-2-yl)guanidine;hydrochloride |
| Standard InChI | InChI=1S/C10H11N5.ClH/c1-6-7-4-2-3-5-8(7)14-10(13-6)15-9(11)12;/h2-5H,1H3,(H4,11,12,13,14,15);1H |
| Standard InChIKey | VNPZWQRWOHFAPD-UHFFFAOYSA-N |
| SMILES | CC1=NC(=NC2=CC=CC=C12)N=C(N)N.Cl |
| Canonical SMILES | CC1=NC(=NC2=CC=CC=C12)N=C(N)N.Cl |
| Appearance | Solid powder |
| Description | GMQ hydrochloride is a potent and selective modulator of acid-sensing ion channel (ASIC). It activates ASIC3 channels under neutral pH and blocks acid-induced maximal peak current. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | GMQ hydrochloride; GMQ HCl; NSC-403387 hydrochloride; NSC 403387 hydrochloride; NSC403387 hydrochloride; NSC-403387 HCl; NSC 403387 HCl; NSC403387 HCl; |
| Reference | 1: Besson T, Lingueglia E, Salinas M. Pharmacological modulation of Acid-Sensing Ion Channels 1a and 3 by amiloride and 2-guanidine-4-methylquinazoline (GMQ). Neuropharmacology. 2017 Oct;125:429-440. doi: 10.1016/j.neuropharm.2017.08.004. Epub 2017 Aug 9. PubMed PMID: 28802647. |
| PubChem Compound | 12253739 |
| Last Modified | Nov 11 2021 |
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